7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid
Overview
Description
7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid, also known as ETPC, is a heterocyclic organic compound that has been synthesized and studied for its potential applications in scientific research. ETPC has a unique molecular structure that makes it a promising candidate for various biochemical and physiological experiments.
Mechanism of Action
The mechanism of action of 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid is not fully understood, but it is believed to act on the GABAergic system in the brain. It has been shown to enhance the activity of GABA receptors, which are responsible for inhibiting neuronal activity in the brain. This leads to a decrease in the frequency and severity of seizures and other neurological disorders.
Biochemical and Physiological Effects:
7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid has been found to exhibit various biochemical and physiological effects in animal studies. It has been shown to increase the levels of GABA in the brain, which leads to a decrease in the frequency and severity of seizures. It has also been found to protect neurons from oxidative stress and improve cognitive function in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid in lab experiments is its potent anticonvulsant and neuroprotective properties. It can be used to study the mechanisms underlying various neurological disorders and to develop new treatments for these conditions. However, one of the limitations of using 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid is its relatively low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are many potential future directions for research on 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid. Some possible areas of investigation include:
1. Further studies on the mechanism of action of 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid and its effects on the GABAergic system in the brain.
2. Development of new formulations of 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid with improved solubility and bioavailability.
3. Investigation of the potential applications of 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid in the treatment of other neurological disorders such as Alzheimer's disease and multiple sclerosis.
4. Studies on the long-term safety and efficacy of 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid in animal models and human clinical trials.
5. Exploration of the potential use of 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid as a tool for studying the role of GABA in the brain and its effects on behavior and cognition.
Conclusion:
In conclusion, 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid is a promising compound that has been synthesized and studied for its potential applications in scientific research. It exhibits potent anticonvulsant and neuroprotective properties and has been found to have various biochemical and physiological effects in animal studies. Further research is needed to fully understand the mechanism of action of 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid and to explore its potential applications in the treatment of neurological disorders.
Scientific Research Applications
7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid has been studied for its potential applications in various scientific research fields such as medicinal chemistry, biochemistry, and neuroscience. It has been found to exhibit potent anticonvulsant and neuroprotective properties, making it a promising candidate for the treatment of neurological disorders such as epilepsy and Parkinson's disease.
properties
CAS RN |
149587-50-8 |
---|---|
Product Name |
7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid |
Molecular Formula |
C9H8N2O4S |
Molecular Weight |
240.24 g/mol |
IUPAC Name |
7-ethyl-2,3-dioxo-1,4-dihydrothieno[2,3-b]pyrazine-6-carboxylic acid |
InChI |
InChI=1S/C9H8N2O4S/c1-2-3-4-8(16-5(3)9(14)15)11-7(13)6(12)10-4/h2H2,1H3,(H,10,12)(H,11,13)(H,14,15) |
InChI Key |
BCNSMCIVBAPRAA-UHFFFAOYSA-N |
SMILES |
CCC1=C(SC2=C1NC(=O)C(=O)N2)C(=O)O |
Canonical SMILES |
CCC1=C(SC2=C1NC(=O)C(=O)N2)C(=O)O |
synonyms |
Thieno[2,3-b]pyrazine-6-carboxylic acid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo- |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.